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Compound of Interest

Compound Name: CCG-222740

Cat. No.: B606540 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount. This guide provides essential, immediate safety and logistical information for the

proper handling and disposal of CCG-222740, a potent and selective Rho/myocardin-related

transcription factor (MRTF) pathway inhibitor. By adhering to these procedural steps, you can

minimize risks and maintain a safe research environment.

Essential Safety and Physical Data
A thorough understanding of the properties of CCG-222740 is the first step toward safe

handling. The following table summarizes key quantitative data.
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Property Value Source

Chemical Name

N-(4-Chlorophenyl)-5,5-

difluoro-1-(3-(furan-2-

yl)benzoyl)piperidine-3-

carboxamide

[1]

CAS Number 1922098-69-8 [1]

Molecular Formula C23H19ClF2N2O3 [1]

Molecular Weight 444.86 g/mol [1]

Appearance White to off-white solid [2]

Solubility Soluble in DMSO [1]

Storage (Powder)
Store at -20°C in a dry, dark

place for up to 1 year.
[3]

Storage (in Solvent) Store at -80°C for up to 1 year.

Personal Protective Equipment (PPE) and
Engineering Controls
Due to the limited toxicological data available for CCG-222740, it is crucial to treat it as a

potentially hazardous substance. The toxicological properties of this compound have not been

fully tested.[2] Standard laboratory procedures for handling chemicals of unknown toxicity

should be strictly followed.

Engineering Controls:

Fume Hood: All handling of CCG-222740, including weighing, reconstitution, and aliquoting,

must be conducted in a certified chemical fume hood to prevent inhalation.[2]

Personal Protective Equipment:

Eye Protection: Appropriate safety glasses or goggles should be worn at all times.[2]
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Hand Protection: Chemical-resistant gloves are mandatory. While the specific glove type is

not detailed in the available safety data, nitrile gloves are a common standard for handling

many research chemicals. It is advisable to consult your institution's safety officer for specific

recommendations.[2]

Body Protection: A standard laboratory coat must be worn to prevent skin contact.[2]

Respiratory Protection: If there is a risk of aerosolization and work cannot be conducted in a

fume hood, a NIOSH-approved respirator may be necessary. Consult your institution's safety

guidelines.

Operational Plan for Safe Handling
A systematic approach to handling CCG-222740 will minimize the risk of exposure and

contamination.

1. Preparation and Reconstitution:

Before handling, ensure all necessary PPE is donned correctly.

Work exclusively within a chemical fume hood.

Allow the vial of CCG-222740 powder to equilibrate to room temperature before opening to

prevent moisture condensation.

Carefully weigh the required amount of the compound.

To reconstitute, add the appropriate solvent (e.g., DMSO) slowly to the vial.

Cap the vial securely and vortex or sonicate as needed to ensure complete dissolution.

2. Experimental Use:

When transferring solutions of CCG-222740, use appropriate precision tools such as

calibrated micropipettes.

Avoid creating aerosols.
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Clearly label all solutions containing CCG-222740 with the compound name, concentration,

solvent, and date of preparation.

Keep containers with CCG-222740 sealed when not in use.

3. Spill Management:

In case of a spill, immediately alert others in the vicinity.

If the spill is contained within the fume hood, use an appropriate absorbent material to clean

it up.

For larger spills or spills outside of a fume hood, evacuate the area and follow your

institution's emergency procedures.

All materials used for spill cleanup should be treated as hazardous waste.

Disposal Plan
Proper disposal of CCG-222740 and associated waste is critical to prevent environmental

contamination and ensure regulatory compliance.

Unused Compound: Unused or expired CCG-222740 should be disposed of as hazardous

chemical waste. Do not dispose of it in the regular trash or down the drain.

Contaminated Materials: All disposable materials that have come into contact with CCG-
222740, including pipette tips, microfuge tubes, gloves, and absorbent pads, must be

collected in a designated, sealed hazardous waste container.

Liquid Waste: Solutions containing CCG-222740 should be collected in a clearly labeled,

sealed hazardous waste container.

Follow all local, state, and federal regulations for the disposal of hazardous chemical waste.

Consult your institution's environmental health and safety department for specific guidance.

Visualizing the Safe Handling Workflow
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The following diagram illustrates the key steps and decision points in the safe handling and

disposal of CCG-222740.

Start: Receive CCG-222740

Don Personal Protective Equipment (PPE)
- Lab Coat

- Safety Glasses
- Chemical-Resistant Gloves

Work in a Certified
Chemical Fume Hood

PPE Confirmed

Weighing and Reconstitution

Experimental Use

Spill Occurs?

Follow Spill Cleanup Protocol

Yes

Collect All Waste
(Solid & Liquid)

No

Dispose as Hazardous Waste
(Follow Institutional Guidelines)

End of Procedure
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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